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Compound of Interest

Compound Name: lodocycloheptane

Cat. No.: B12917931

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties and a
plausible synthetic route for iodocycloheptane. Due to the limited availability of direct
experimental data for this specific compound, this guide leverages data from closely related
structures and established chemical principles to offer a comprehensive resource for laboratory
and research applications.

Core Physical Properties

The physical characteristics of iodocycloheptane are essential for its application in synthesis
and drug design. While experimental data is sparse, the following table summarizes the
available information and provides context through comparison with analogous cycloalkanes.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12917931?utm_src=pdf-interest
https://www.benchchem.com/product/b12917931?utm_src=pdf-body
https://www.benchchem.com/product/b12917931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12917931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

lodocyclohexane

lodocyclopentane

Property lodocycloheptane . .
(for comparison) (for comparison)

Molecular Formula C7Hasl[1] CeHa1al CsHol[2]
Molecular Weight 224.08 g/mol [1] 210.06 g/mol 196.03 g/mol [2]
Boiling Point 56-57 °C at 2 Torr 80-81 °C at 20 mmHg 166.5 °C[2]
Melting Point Data not available Data not available 166.5 °C[2]

_ _ 1.1754 g/cm? at O
Density Data not available 1.624 g/mL at 25 °C

°C[2]

Refractive Index

Data not available

n20/D 1.5441

n20/D 1.549[2]

Solubility

Predicted to be

soluble in common

organic solvents (e.g.,

dichloromethane,
ether, acetone) and

insoluble in water.

Soluble in ethanol,

ether, acetone.

Data not available

Synthesis of lodocycloheptane

A plausible and efficient method for the synthesis of iodocycloheptane is the electrophilic

addition of hydrogen iodide (HI) to cycloheptene. This reaction proceeds through the formation

of a carbocation intermediate upon the protonation of the double bond, which is subsequently

attacked by the iodide ion.

Experimental Protocol: Hydroiodination of Cycloheptene

This protocol is adapted from established procedures for the hydroiodination of alkenes.

Materials:

e Cycloheptene

e Hydroiodic acid (HI), 57% in water
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Dichloromethane (CH2Clz2)

Saturated aqueous sodium bicarbonate (NaHCOs) solution

Saturated aqueous sodium thiosulfate (Naz2S203) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSQOa)

Round-bottom flask

Separatory funnel

Magnetic stirrer and stir bar

Rotary evaporator

Procedure:

Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve
cycloheptene (1.0 eq) in dichloromethane (20 mL).

Addition of Reagent: Cool the solution to 0 °C in an ice bath. Slowly add hydroiodic acid (1.2
eq) dropwise to the stirred solution.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: Upon completion, carefully pour the mixture into a separatory funnel.

Quenching: Add saturated aqueous sodium thiosulfate solution to quench any excess iodine,
followed by the slow addition of saturated agueous sodium bicarbonate solution to neutralize
the acid.

Extraction: Separate the organic layer, and extract the aqueous layer with dichloromethane
(2 x 20 mL).
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¢ Washing: Combine the organic layers and wash with brine.

« Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the solvent under reduced pressure using a rotary evaporator.

o Purification: The crude product can be purified by vacuum distillation to yield pure
iodocycloheptane.

Synthetic Pathway Diagram

Synthesis of lodocycloheptane

Reagent:
Hydroiodic Acid (HI)

Electrophilic Addition

Start: Cycloheptene

Product:
lodocycloheptane

Purification:
Vacuum Distillatio

Pure lodocycloheptane

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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